Cas no 118993-32-1 (3-(carboxymethylsulfinyl)propanoic acid)

• Product Name: 3-(carboxymethylsulfinyl)propanoic acid
• CAS No: 118993-32-1
• MF: C₅H₈O₅S
• MW: 180.179020881653
• CID: 2616143
• PubChem ID: 71339581
• Update Time: 2025-04-21

3-(carboxymethylsulfinyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(carboxymethylsulfinyl)propanoic acid
• 3-(Carboxymethanesulfinyl)propanoic acid
• 118993-32-1
• DTXSID90766981

• Inchi： 1S/C5H8O5S/c6-4(7)1-2-11(10)3-5(8)9/h1-3H2,(H,6,7)(H,8,9)
• InChI Key： QZHCWEBVHFBOTB-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(CCC(=O)O)=O

Computed Properties

• Exact Mass: 180.00924453Da
• Monoisotopic Mass: 180.00924453Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 111Ų